Methyl arachidonate
Methyl arachidonate
Methyl arachidonate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of arachidonic acid with methanol. It has a role as a human blood serum metabolite. It is functionally related to an arachidonic acid.
Methyl arachidonate is a natural product found in Sarcophyton elegans, Sarcophyton crassocaule, and Marchantia polymorpha with data available.
Methyl arachidonate is a natural product found in Sarcophyton elegans, Sarcophyton crassocaule, and Marchantia polymorpha with data available.
Brand Name:
Vulcanchem
CAS No.:
2566-89-4
VCID:
VC21214844
InChI:
InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H34O2
Molecular Weight:
318.5 g/mol
Methyl arachidonate
CAS No.: 2566-89-4
Cat. No.: VC21214844
Molecular Formula: C21H34O2
Molecular Weight: 318.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl arachidonate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of arachidonic acid with methanol. It has a role as a human blood serum metabolite. It is functionally related to an arachidonic acid. Methyl arachidonate is a natural product found in Sarcophyton elegans, Sarcophyton crassocaule, and Marchantia polymorpha with data available. |
|---|---|
| CAS No. | 2566-89-4 |
| Molecular Formula | C21H34O2 |
| Molecular Weight | 318.5 g/mol |
| IUPAC Name | methyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16- |
| Standard InChI Key | OFIDNKMQBYGNIW-ZKWNWVNESA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OC |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
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